Cas no 1227588-89-7 (3-Chloro-6-(4-fluorophenyl)pyridine-2-acetonitrile)

• Product Name: 3-Chloro-6-(4-fluorophenyl)pyridine-2-acetonitrile
• CAS No: 1227588-89-7
• MF: C₁₃H₈ClFN₂
• MW: 246.66742515564
• CID: 4801110
• Update Time: 2025-05-20

3-Chloro-6-(4-fluorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-(4-fluorophenyl)pyridine-2-acetonitrile
• 3-Chloro-6-(4-fluorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H8ClFN2/c14-11-5-6-12(17-13(11)7-8-16)9-1-3-10(15)4-2-9/h1-6H,7H2
• InChI Key： YVDDLLQJYHJKFS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C2C=CC(=CC=2)F)=NC=1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• XLogP3: 2.9
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-6-(4-fluorophenyl)pyridine-2-acetonitrile

Introduction to 3-Chloro-6-(4-fluorophenyl)pyridine-2-acetonitrile (CAS No: 1227588-89-7)

3-Chloro-6-(4-fluorophenyl)pyridine-2-acetonitrile, with the chemical formula C₉H₅ClFN₂, is a significant compound in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1227588-89-7, has garnered attention due to its versatile applications and structural properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural framework of 3-Chloro-6-(4-fluorophenyl)pyridine-2-acetonitrile consists of a pyridine core substituted with a chloro group at the 3-position and a 4-fluorophenyl group at the 6-position, with an acetonitrile moiety at the 2-position. This specific arrangement of functional groups contributes to its reactivity and makes it a suitable candidate for further derivatization in drug discovery processes.

In recent years, the compound has been extensively studied for its potential in developing novel therapeutic agents. The pyridine ring is a common motif in many pharmaceuticals due to its ability to interact with biological targets effectively. The presence of both chloro and fluorine substituents enhances the compound's electronic properties, making it more amenable to further chemical modifications.

One of the most compelling aspects of 3-Chloro-6-(4-fluorophenyl)pyridine-2-acetonitrile is its role as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By targeting these enzymes, kinase inhibitors have become a cornerstone in modern oncology. The compound's structure allows for the facile introduction of additional functional groups that can fine-tune the binding affinity and selectivity of potential inhibitors.

Recent studies have highlighted the compound's utility in developing small-molecule inhibitors for tyrosine kinases, which are particularly relevant in treating hematological malignancies. The fluorine atom at the 4-position of the phenyl ring has been shown to enhance metabolic stability and binding affinity, making it an attractive feature for drug design. Furthermore, the chloro group provides a handle for further chemical transformations, enabling the synthesis of more complex molecules with tailored biological activities.

The acetonitrile moiety at the 2-position of the pyridine ring also contributes to the compound's versatility. Acetonitrile derivatives are known for their ability to participate in various organic reactions, such as nucleophilic substitutions and condensations, which are essential for constructing more intricate molecular architectures. This feature makes 3-Chloro-6-(4-fluorophenyl)pyridine-2-acetonitrile a valuable building block in synthetic chemistry.

In addition to its applications in drug discovery, this compound has shown promise in agrochemical research. The structural features that make it suitable for pharmaceutical applications also contribute to its effectiveness as an intermediate in the synthesis of pesticides and herbicides. The ability to modify its structure allows researchers to develop compounds that can target specific pests while minimizing environmental impact.

The synthesis of 3-Chloro-6-(4-fluorophenyl)pyridine-2-acetonitrile typically involves multi-step reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions, nucleophilic aromatic substitutions, and cyclization reactions. These methods leverage the reactivity of the chloro and fluorine substituents to construct the desired pyridine core.

Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes. Techniques such as flow chemistry and microwave-assisted synthesis have been particularly useful in improving reaction times and yields. These innovations are crucial for supporting ongoing research efforts in pharmaceuticals and agrochemicals.

The biological activity of derivatives of 3-Chloro-6-(4-fluorophenyl)pyridine-2-acetonitrile has been extensively evaluated through both computational modeling and experimental studies. Computational methods, such as molecular docking and quantum mechanical calculations, have been instrumental in predicting how different derivatives might interact with biological targets. These predictions are then validated through experimental assays, providing insights into the compound's potential therapeutic applications.

In conclusion, 3-Chloro-6-(4-fluorophenyl)pyridine-2-acetonitrile (CAS No: 1227588-89-7) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, particularly kinase inhibitors. The ongoing research into this compound underscores its importance as a building block for developing novel therapeutic agents that address various diseases.